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Compound of Interest

Compound Name: PF-5274857 hydrochloride

Cat. No.: B15542540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-5274857 hydrochloride is a potent and selective antagonist of the Smoothened (Smo)

receptor, a key component of the Hedgehog (Hh) signaling pathway.[1] Dysregulation of the Hh

pathway is implicated in the development of various cancers, including medulloblastoma. PF-
5274857 hydrochloride has demonstrated significant anti-tumor activity in preclinical models,

making it a valuable tool for research and a potential therapeutic candidate. These application

notes provide detailed protocols for the preparation of PF-5274857 hydrochloride stock

solutions and its application in key in vitro and in vivo assays to study the Hedgehog signaling

pathway.

Chemical and Biological Properties
A summary of the key chemical and biological properties of PF-5274857 hydrochloride is

presented in the table below.
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Property Value Reference

Molecular Formula C₂₀H₂₅ClN₄O₃S·HCl [1]

Molecular Weight 473.42 g/mol [1]

Mechanism of Action
Smoothened (Smo) receptor

antagonist
[1]

Binding Affinity (Ki) 4.6 ± 1.1 nM [1]

In vitro IC₅₀ (Gli1 transcription) 2.7 ± 1.4 nM [1]

In vivo IC₅₀ (Medulloblastoma

model)
8.9 ± 2.6 nM [1]

Signaling Pathway
PF-5274857 hydrochloride acts by inhibiting the Smoothened receptor, which is a central

transducer of the Hedgehog signaling pathway. The diagram below illustrates the canonical

Hedgehog signaling pathway and the point of intervention for PF-5274857.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing PF-5274857 Hydrochloride Stock Solution:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542540#preparing-pf-5274857-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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